Cas no 26349-76-8 (ethyl N-(thioxomethylidene)valinate)

Ethyl N-(thioxomethylidene)valinate is a thiourea derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a thioxomethylidene group bonded to a valinate ester, offering reactivity for nucleophilic addition and condensation reactions. The compound is valued for its role in constructing heterocyclic frameworks and as a precursor in peptidomimetic chemistry. Its ester functionality enhances solubility in organic solvents, facilitating handling in synthetic workflows. The thioamide moiety provides a versatile handle for further functionalization, making it useful in medicinal chemistry for scaffold diversification. Storage under inert conditions is recommended to maintain stability due to potential sensitivity to moisture and oxidation.

ethyl N-(thioxomethylidene)valinate structure

26349-76-8 structure

Product Name:ethyl N-(thioxomethylidene)valinate

CAS No:26349-76-8

MF:C₈H₁₃NO₂S

MW:187.25932097435

CID:914452

PubChem ID:311886

Update Time:2025-06-08

ethyl N-(thioxomethylidene)valinate Chemical and Physical Properties

Names and Identifiers

- ethyl N-(thioxomethylidene)valinate
- ethyl 2-isothiocyanato-3-methylbutanoate
- 2-Isothiocyanato-3-methylbutyric acid ethyl ester
- AC1L7K53
- AG-L-40785
- CTK1A7920
- NSC218420
- NSC-218420
- SBB050955
- ethyl N-(thioxomethylene)valinate
- DTXSID00309888
- MWCPMVGNNCNZPM-UHFFFAOYSA-N
- AKOS006310077
- 26349-76-8
- Inchi： 1S/C8H13NO2S/c1-4-11-8(10)7(6(2)3)9-5-12/h6-7H,4H2,1-3H3
- InChI Key： MWCPMVGNNCNZPM-UHFFFAOYSA-N
- SMILES： S=C=NC(C(=O)OCC)C(C)C

Computed Properties

Exact Mass: 187.06679
Monoisotopic Mass: 187.06669983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 70.8Å²

Experimental Properties

PSA: 38.66
LogP: 1.67690

ethyl N-(thioxomethylidene)valinate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

ethyl N-(thioxomethylidene)valinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-294555-100 mg	ethyl N-(thioxomethylene)valinate,	26349-76-8		100MG	￥1,128.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-294555-100mg	ethyl N-(thioxomethylene)valinate,	26349-76-8		100mg	￥1128.00	2023-09-05